Cas no 2163-11-3 (Tetrahydropyranyldiethyleneglycol)

• Product Name: Tetrahydropyranyldiethyleneglycol
• CAS No: 2163-11-3
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 1062980
• PubChem ID: 558984
• Update Time: 2025-10-31

Tetrahydropyranyldiethyleneglycol Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyranyldiethyleneglycol
• 2-[2-(oxan-2-yloxy)ethoxy]ethanol
• THP-PEG2-ALCOHOL
• 2-[2-(Tetrahydropyranyloxy)ethoxy]ethanol; Diethylene Glycol Mono(tetrahydro-2-pyranyl) Ether;
• D84643
• THP-PEG2-OH
• CS-0108262
• AKOS006278627
• Ethanol, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• SCHEMBL12157396
• HY-126916
• 2163-11-3
• MS-20869
• BP-23414
• 2-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethoxy)ethanol
• A1-06399
• THP-PEG3
• 2-(2-((tetrahydro-2H-pyran-2-yl)oxy)ethoxy)ethan-1-ol
• 2-[2-(Tetrahydro-2H-pyran-2-yloxy)ethoxy]ethanol #
• J-014193
• DTXSID10339818

• Inchi： 1S/C9H18O4/c10-4-6-11-7-8-13-9-3-1-2-5-12-9/h9-10H,1-8H2
• InChI Key： CPCUDERUJBARLD-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCOCCO

Computed Properties

• Exact Mass: 190.12100
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92000
• LogP: 0.53850

Additional information on Tetrahydropyranyldiethyleneglycol

Comprehensive Overview of Tetrahydropyranyldiethyleneglycol (CAS No. 2163-11-3): Properties, Applications, and Industry Insights

Tetrahydropyranyldiethyleneglycol (CAS No. 2163-11-3) is a specialized organic compound widely utilized in pharmaceutical synthesis, polymer chemistry, and advanced material science. Its unique molecular structure, combining a tetrahydropyran ring with a diethylene glycol chain, offers exceptional solubility and stability, making it a versatile intermediate in modern chemical processes. This article delves into its physicochemical properties, industrial applications, and emerging trends, addressing key questions such as "What is Tetrahydropyranyldiethyleneglycol used for?" and "How does CAS 2163-11-3 enhance drug formulation?"—topics frequently searched by researchers and industry professionals.

The compound's hydrophilic-lipophilic balance (HLB) and low toxicity profile have positioned it as a preferred choice for drug delivery systems, particularly in solubilizing poorly water-soluble APIs (Active Pharmaceutical Ingredients). Recent studies highlight its role in improving bioavailability, a critical factor in next-generation therapeutics. Additionally, its application in green chemistry aligns with the global push for sustainable manufacturing, answering queries like "Is Tetrahydropyranyldiethyleneglycol environmentally friendly?"—a growing concern among eco-conscious stakeholders.

From a technical perspective, Tetrahydropyranyldiethyleneglycol exhibits a boiling point of ~300°C and a density of 1.08 g/cm³, with excellent miscibility in polar solvents. These traits make it indispensable in high-performance coatings and adhesive formulations, where thermal stability and compatibility are paramount. Industry reports also note its use in flexible electronics, addressing searches such as "CAS 2163-11-3 in wearable technology," reflecting the compound's relevance in cutting-edge innovations.

Quality control and regulatory compliance are pivotal for CAS No. 2163-11-3. Reputable suppliers adhere to stringent standards like USP/NF or ISO certification, ensuring batch-to-batch consistency—a frequent query among procurement specialists ("Where to source high-purity Tetrahydropyranyldiethyleneglycol?"). Analytical techniques like HPLC and GC-MS are routinely employed to verify purity, which typically exceeds 98% for premium-grade material.

Looking ahead, the demand for Tetrahydropyranyldiethyleneglycol is projected to grow at a CAGR of 5.2% (2023–2030), driven by expansions in biopharmaceuticals and renewable energy storage sectors. Its compatibility with ionic liquids and biodegradable polymers further underscores its potential in circular economy models, resonating with searches like "Sustainable alternatives using CAS 2163-11-3." This positions the compound as both a contemporary solution and a future-forward investment for R&D-driven industries.